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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507

Arsenic Trifluoride: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arsenic trifluoride (AsFs) is an inorganic compound with the appearance of a colorless, oily
liquid. It is a powerful fluorinating agent and finds applications in various niche areas of
chemical synthesis and materials science, including as a catalyst and in ion implantation. Its
high toxicity and reactivity necessitate careful handling and a thorough understanding of its
properties. This technical guide provides an in-depth overview of the physical and chemical
properties of arsenic trifluoride, including detailed experimental protocols for its synthesis and
key reactions, to support its safe and effective use in research and development.

Physical Properties of Arsenic Trifluoride

Arsenic trifluoride is a volatile liquid under standard conditions. A summary of its key physical
properties is presented in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula AsFs [1]
Molecular Weight 131.917 g/mol [2]
Appearance -Cok.)rless, oily liquid that fumes
in air
Density 2.7 g/lcm3
Melting Point -5.9°C [3]
Boiling Point 57.8 °C [3]
Vapor Pressure 100 mm Hg at 13.2 °C [3]

. Decomposes in water. Soluble
Solubility ) [1]
in ethanol, ether, and benzene.

Refractive Index Not available

Corrosivity Etches glass [3]

Chemical Properties and Reactivity

Arsenic trifluoride is a highly reactive compound, primarily functioning as a Lewis acid and a
fluorinating agent. Its chemical behavior is dominated by the high electronegativity of the
fluorine atoms and the presence of a lone pair of electrons on the arsenic atom.

Hydrolysis

Arsenic trifluoride reacts readily with water, undergoing hydrolysis to produce arsenous acid
(H3AsOs) and hydrofluoric acid (HF). This reaction is vigorous and contributes to the fuming of
AsFs in moist air.

Reaction: AsFsz + 3H20 - H3AsOs + 3HF

Fluorinating Agent

A key application of arsenic trifluoride is as a fluorinating agent for the conversion of non-
metal chlorides to their corresponding fluorides.[1] It is considered a milder fluorinating agent
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compared to antimony trifluoride (SbFs).[1] The reaction generally involves the exchange of
chloride for fluoride atoms.

General Reaction: R-Cl + AsFz - R-F + AsCIxFz-x

Lewis Acid Behavior

The arsenic atom in AsFs has an available lone pair of electrons, allowing it to act as a Lewis
base, but more commonly it functions as a Lewis acid, accepting electron pairs from donors.
For example, it reacts with antimony pentafluoride (SbFs), a strong Lewis acid, to form an
adduct that can be described as the ionic compound [AsF2]*[SbFe]~.[1]

Formation of Fluoroarsenate Complexes

Arsenic trifluoride can react with fluoride ion sources, such as alkali metal fluorides, to form
complex fluoroarsenate anions. For instance, with cesium fluoride (CsF), it forms the
tetrafluoroarsenate(lll) anion, [AsFa]~.[1] Similarly, with potassium fluoride (KF), it can form
salts containing the [AszF7]~ anion.[1]

Experimental Protocols
Synthesis of Arsenic Trifluoride

Several methods are available for the synthesis of arsenic trifluoride. Below are detailed
protocols for two common laboratory-scale preparations.

Method 1: From Arsenic Trioxide and Hydrogen Fluoride

This is a direct and widely cited method for the preparation of arsenic trifluoride.[1]
e Reaction: As203 + 6HF - 2AsFs + 3H20

o Experimental Protocol:

o In a fume hood, a reaction vessel made of a material resistant to hydrogen fluoride (e.g., a
fluoropolymer such as PFA or a platinum vessel) is charged with arsenic trioxide (As203).

o The vessel is cooled in an ice bath.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://www.benchchem.com/product/b1585507?utm_src=pdf-body
https://en.wikipedia.org/wiki/Arsenic_trifluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Anhydrous hydrogen fluoride (HF) is carefully added dropwise or condensed into the
reaction vessel with constant stirring. A stoichiometric excess of HF is typically used to
ensure complete reaction.

o The reaction mixture is allowed to warm to room temperature and then gently heated to
facilitate the reaction. The progress of the reaction can be monitored by the cessation of
gas evolution (if any) and the dissolution of the solid As20s.

o Upon completion, the arsenic trifluoride is separated from the reaction mixture by
distillation. The distillation should be carried out under anhydrous conditions to prevent
hydrolysis of the product.

o The collected arsenic trifluoride can be further purified by fractional distillation.
Method 2: From Arsenic Trichloride and Molten Salts

This method avoids the use of the highly corrosive hydrogen fluoride. A specific example is
provided in a U.S. Patent.[4]

e Reaction: AsCls + 3NaF - AsFs + 3NaCl (in a molten salt medium)
o Experimental Protocol:

o A molten salt reactor, preferably lined with a material resistant to AsFs such as graphite or
nickel, is charged with a mixture of zinc chloride (700g), potassium chloride (328g), and
sodium fluoride (1209).[4]

o The salt mixture is heated to 300 °C to form a molten bath.[4]
o Arsenic trichloride (509) is added to a dropping funnel.[4]

o The arsenic trichloride is then vaporized and swept through the molten salt bath using a
slow stream of nitrogen gas.[4]

o The effluent gas, containing arsenic trifluoride, is passed through a condenser to collect
the liquid product. The product trap is typically cooled to facilitate condensation.[4]
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o The collected arsenic trifluoride can be purified by distillation. The reported purity from
this specific example was 93%.[4]

Key Chemical Reactions of Arsenic Trifluoride

Fluorination of a Non-metal Chloride
e Objective: To demonstrate the use of AsFs as a fluorinating agent.
o Experimental Protocol:

o Adry reaction flask equipped with a reflux condenser and a dropping funnel is charged
with the non-metal chloride to be fluorinated (e.g., silicon tetrachloride, SiCla).

o Arsenic trifluoride is added dropwise to the stirred non-metal chloride at a controlled
temperature. The reaction may be exothermic, so cooling may be necessary.

o After the addition is complete, the reaction mixture is stirred for a specified period,
potentially with gentle heating, to drive the reaction to completion.

o The progress of the reaction can be monitored by techniques such as GC-MS or NMR
spectroscopy to observe the formation of the fluorinated product.

o The fluorinated product is separated from the arsenic chloride/fluoride byproducts by
fractional distillation.

Reaction with Antimony Pentafluoride
o Objective: To synthesize the [AsFz]*[SbFe]~ adduct.
o Experimental Protocol:

o All manipulations should be carried out under an inert and anhydrous atmosphere (e.g., in
a glovebox or using Schlenk line techniques).

o Antimony pentafluoride (SbFs) is placed in a reaction vessel made of a resistant material
(e.g., PFA).
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o Arsenic trifluoride is condensed onto the frozen SbFs at liquid nitrogen temperature.

o The mixture is allowed to slowly warm to room temperature with stirring. A reaction will
occur to form the solid adduct.

o The volatile components are removed under vacuum to isolate the [AsFz]*[SbFe]~ salt.

o The product can be characterized by technigues such as Raman or solid-state NMR

spectroscopy.

Visualizations

The following diagrams illustrate the synthesis and key reactions of arsenic trifluoride.

Method 2: From Arsenic Trichloride and Molten Salts

Reaction at 300°C Arsenic Trifluoride (AsFs)

Method 1: From Arsenic Trioxide and Hydrogen Fluoride

Reaction Mixture Distillation Arsenic Trifluoride (AsFs)

Molten Salt Bath
(e.g., NaF/ZnCl2/KCl)

Effluent Gas

Vaporize & Sweep (N2)

Arsenic Trichloride (AsCls)

Hydrogen Fluoride (HF)

Arsenic Trioxide (As203)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Arsenic Trifluoride.
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Caption: Key chemical reactions of Arsenic Trifluoride.

Safety and Handling

Arsenic trifluoride is extremely toxic and corrosive.[3] It is fatal if swallowed, inhaled, or
absorbed through the skin. It is also a severe irritant to the eyes, skin, and respiratory system.
Due to its high toxicity and reactivity, particularly with water, it must be handled with extreme
caution in a well-ventilated fume hood using appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. All work
should be conducted under anhydrous conditions to prevent the formation of hydrofluoric acid.

Conclusion

Arsenic trifluoride is a valuable reagent for specialized applications in fluorine chemistry. A
thorough understanding of its physical and chemical properties, as well as strict adherence to
safety protocols, is essential for its handling and use. This guide provides a foundational
understanding to aid researchers, scientists, and drug development professionals in the safe
and effective utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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